3-nitro-N-3-pyridinylbenzamide hydrochloride

• IUPAC Name: 3-nitro-N-pyridin-3-ylbenzamide;hydrochloride
• InChI: InChI=1S/C12H9N3O3.ClH/c16-12(14-10-4-2-6-13-8-10)9-3-1-5-11(7-9)15(17)18;/h1-8H,(H,14,16);1H
• InChI Key: SGPLWROSZMMAAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=CN=CC=C2.Cl
• Molecular Formula: C12H10ClN3O3
• Molecular Weight: 279.68 g/mol

Description

3-nitro-N-3-pyridinylbenzamide hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 3-nitro-N-3-pyridinylbenzamide hydrochloride involves the inhibition of protein kinases. This compound binds to the ATP-binding site of protein kinases and prevents the transfer of phosphate groups to target proteins, thereby inhibiting their activity. This inhibition of protein kinases can lead to various cellular effects, including cell cycle arrest, apoptosis, and changes in gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-nitro-N-3-pyridinylbenzamide hydrochloride are diverse and depend on the specific protein kinases that are inhibited. This compound has been shown to induce cell cycle arrest in various cancer cell lines by inhibiting CDK2 activity. It has also been shown to induce apoptosis in leukemia cells by inhibiting GSK3β activity. Additionally, this compound has been shown to affect gene expression in various cell types, leading to changes in cellular behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-nitro-N-3-pyridinylbenzamide hydrochloride for lab experiments is its specificity for protein kinases. This compound has been shown to selectively inhibit the activity of certain protein kinases without affecting others, making it a valuable tool for studying specific cellular processes. However, one limitation of this compound is its potential toxicity, which can vary depending on the cell type and concentration used.

Future Directions

There are many future directions for the study of 3-nitro-N-3-pyridinylbenzamide hydrochloride. One area of interest is the development of more specific inhibitors that target specific protein kinases. Another area of interest is the use of this compound in combination with other drugs to enhance its effectiveness and reduce toxicity. Additionally, the study of the biochemical and physiological effects of this compound in various cell types and disease models can provide valuable insights into its potential therapeutic applications.

Synthesis Methods

The synthesis of 3-nitro-N-3-pyridinylbenzamide hydrochloride can be achieved using various methods. One of the most common methods involves the reaction of 3-nitrobenzoic acid with pyridine-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting compound is then treated with hydrochloric acid to obtain 3-nitro-N-3-pyridinylbenzamide hydrochloride.

Scientific Research Applications

3-nitro-N-3-pyridinylbenzamide hydrochloride has been extensively studied for its potential applications in scientific research. This compound has been used as a tool to study the role of protein kinases in various cellular processes. It has been shown to inhibit the activity of protein kinases such as cyclin-dependent kinase 2 (CDK2) and glycogen synthase kinase 3β (GSK3β), which are involved in cell cycle regulation and signaling pathways.